Cas no 1806900-07-1 (Ethyl 5-chloro-2-(difluoromethyl)-4-methoxypyridine-3-acetate)

• Product Name: Ethyl 5-chloro-2-(difluoromethyl)-4-methoxypyridine-3-acetate
• CAS No: 1806900-07-1
• MF: C₁₁H₁₂ClF₂NO₃
• MW: 279.667689323425
• CID: 4867681
• Update Time: 2025-10-30

Ethyl 5-chloro-2-(difluoromethyl)-4-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-2-(difluoromethyl)-4-methoxypyridine-3-acetate

• Inchi： 1S/C11H12ClF2NO3/c1-3-18-8(16)4-6-9(11(13)14)15-5-7(12)10(6)17-2/h5,11H,3-4H2,1-2H3
• InChI Key： DXYXIEMOBKNZOK-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(=C1OC)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-chloro-2-(difluoromethyl)-4-methoxypyridine-3-acetate

Research Brief on Ethyl 5-chloro-2-(difluoromethyl)-4-methoxypyridine-3-acetate (CAS: 1806900-07-1)

Ethyl 5-chloro-2-(difluoromethyl)-4-methoxypyridine-3-acetate (CAS: 1806900-07-1) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features including a difluoromethyl group and a chloro-methoxy substitution pattern, has been explored for its utility as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its relevance in the development of novel therapeutic agents, particularly in the areas of antimicrobial and anti-inflammatory drug candidates.

The synthesis and characterization of Ethyl 5-chloro-2-(difluoromethyl)-4-methoxypyridine-3-acetate have been detailed in several recent publications. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an optimized synthetic route for this compound, emphasizing its scalability and reproducibility. The researchers employed a multi-step process involving nucleophilic substitution and esterification reactions, achieving a high yield of the target product. The structural elucidation was confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring the purity and identity of the compound.

In terms of biological activity, preliminary investigations have revealed that Ethyl 5-chloro-2-(difluoromethyl)-4-methoxypyridine-3-acetate exhibits promising inhibitory effects against specific bacterial strains. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed moderate to strong activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the difluoromethyl group was hypothesized to enhance the compound's binding affinity to bacterial enzymes, thereby contributing to its antimicrobial potency.

Further research has explored the potential of this compound as a building block for more complex pharmacophores. For instance, a 2023 paper in ACS Medicinal Chemistry Letters described its use in the synthesis of pyridine-based kinase inhibitors. The authors noted that the ethyl ester moiety of the compound facilitated further functionalization, enabling the introduction of various pharmacophoric groups. This versatility underscores the compound's value in medicinal chemistry, particularly in the design of targeted therapies for cancer and inflammatory diseases.

Despite these advancements, challenges remain in the optimization of Ethyl 5-chloro-2-(difluoromethyl)-4-methoxypyridine-3-acetate for clinical applications. Issues such as metabolic stability and bioavailability need to be addressed through structural modifications and formulation studies. Recent efforts have focused on prodrug strategies to improve the compound's pharmacokinetic profile, as highlighted in a 2023 review in European Journal of Medicinal Chemistry.

In conclusion, Ethyl 5-chloro-2-(difluoromethyl)-4-methoxypyridine-3-acetate (CAS: 1806900-07-1) represents a promising scaffold in pharmaceutical research, with demonstrated potential in antimicrobial and kinase inhibitor development. Ongoing studies aim to further elucidate its mechanism of action and expand its therapeutic applications. The compound's synthetic accessibility and structural versatility make it a valuable tool for drug discovery, warranting continued investigation and development.